4-Isopropoxybenzonitrile
Overview
Description
4-Isopropoxybenzonitrile is a chemical compound with the molecular formula C10H11NO . It is used in laboratory chemicals for scientific research and development .
Molecular Structure Analysis
The molecular structure of 4-Isopropoxybenzonitrile contains a total of 23 bonds. There are 12 non-H bonds, 7 multiple bonds, 2 rotatable bonds, 1 triple bond, 6 aromatic bonds, 1 six-membered ring, 1 nitrile (aromatic), and 1 ether (aromatic) .
Scientific Research Applications
Organic Synthesis
4-Isopropoxybenzonitrile: is utilized in organic synthesis as a building block for more complex molecules. It serves as a precursor in the synthesis of various heterocyclic compounds . For instance, it can undergo nucleophilic substitution reactions to form different derivatives that are valuable in medicinal chemistry.
Pharmaceutical Intermediates
In the pharmaceutical industry, 4-Isopropoxybenzonitrile is used to create intermediates for drug development . Its nitrile group can be readily modified to synthesize active pharmaceutical ingredients (APIs), which are crucial in the development of new medications.
Material Science
The compound finds applications in material science, particularly in the development of novel materials with specific electronic properties . Its molecular structure can be incorporated into polymers or small molecules that form part of electronic devices.
Environmental Studies
4-Isopropoxybenzonitrile: may be used as a tracer or a standard in environmental analytical methods to study the degradation of organic compounds in various ecosystems . It helps in understanding the environmental fate of similar organic chemicals.
Biological Studies
In biology, 4-Isopropoxybenzonitrile could be used to study enzyme-catalyzed reactions involving nitriles . It can act as a substrate to investigate the specificity and mechanism of nitrile-converting enzymes, which are important in biocatalysis and bioremediation.
Industrial Applications
Industrially, 4-Isopropoxybenzonitrile is involved in the production of dyes, agrochemicals, and other industrial chemicals . It can be used as a chemical intermediate in various industrial processes due to its reactive nitrile group.
Safety and Hazards
4-Isopropoxybenzonitrile is harmful by inhalation, in contact with skin, and if swallowed . In case of skin contact, it is recommended to immediately wash skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes . In case of eye contact, immediately flush with plenty of water . If inhaled, remove the victim to fresh air . If swallowed, wash out mouth with copious amounts of water for at least 15 minutes .
Mechanism of Action
Target of Action
The primary targets of 4-Isopropoxybenzonitrile are currently unknown. This compound is a specialty product used in proteomics research
Mode of Action
As a chemical used in proteomics research
Biochemical Pathways
Given its use in proteomics research
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 4-Isopropoxybenzonitrile are not well-documented. Its impact on bioavailability is also unknown. As a research chemical, it’s crucial to handle 4-Isopropoxybenzonitrile with care, considering its potential hazards .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4-Isopropoxybenzonitrile. It’s important to store 4-Isopropoxybenzonitrile properly to maintain its stability .
properties
IUPAC Name |
4-propan-2-yloxybenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO/c1-8(2)12-10-5-3-9(7-11)4-6-10/h3-6,8H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OJZKKEGJFOAAAV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50451629 |
Source
|
| Record name | 4-isopropoxybenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50451629 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Isopropoxybenzonitrile | |
CAS RN |
91949-95-0 |
Source
|
| Record name | 4-(1-Methylethoxy)benzonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=91949-95-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-isopropoxybenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50451629 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
